(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)(benzo[b]thiophen-2-yl)methanone

• IUPAC Name: 1-benzothiophen-2-yl-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H15N3O2S2/c20-15(14-9-11-3-1-2-4-13(11)23-14)19-7-5-12(6-8-19)21-16-18-17-10-22-16/h1-4,9-10,12H,5-8H2
• InChI Key: AEZRNBLSJZHNNK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NN=CS2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)(benzo[b]thiophen-2-yl)methanone is a chemical compound that has been extensively researched for its potential applications in various fields. It is a small molecule that has shown promising results in scientific research, particularly in the areas of drug discovery and development.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with thiadiazole and benzothiophene structures have been synthesized and analyzed for their structural properties. For instance, the synthesis of novel heterocycles involving piperidinyl and morpholino groups has been described, with their structures confirmed through various spectroscopic methods and X-ray diffraction studies. Such compounds exhibit interesting conformational characteristics and intermolecular interactions, contributing to their stability and potential reactivity (S. Benaka Prasad et al., 2018).

Anticancer Activity

Several synthesized compounds containing elements of the queried structure have been investigated for their anticancer properties. For example, thiophene containing 1,3-diarylpyrazole derivatives have shown significant growth inhibitory effects on various human cancer cell lines, suggesting their potential as anticancer agents (Nazan Inceler et al., 2013).

Antibacterial and Antimicrobial Screening

Compounds with similar structural frameworks have been synthesized and screened for their antibacterial activities. The presence of thiadiazole, pyrazole, and benzoxazole groups has been linked to antibacterial properties, indicating their usefulness in developing new antimicrobial agents (V. P. Landage et al., 2019).

Molecular Aggregation and Interaction Studies

Research has also focused on the molecular aggregation properties of thiadiazolyl and benzene diol compounds in various solvents, highlighting their potential in materials science and pharmacology. The study of solvent effects on molecular aggregation could lead to insights into the drug delivery systems and the design of functional materials (A. Matwijczuk et al., 2016).